Cas no 23538-11-6 (4-Thiazolidinone,3-(1-phenylethyl)-5-propyl-2-thioxo-)

• Product Name: 4-Thiazolidinone,3-(1-phenylethyl)-5-propyl-2-thioxo-
• CAS No: 23538-11-6
• MF: C₁₄H₁₇NOS₂
• MW: 279.420881032944
• CID: 259005
• PubChem ID: 211737
• Update Time: 2025-04-19

4-Thiazolidinone,3-(1-phenylethyl)-5-propyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone,3-(1-phenylethyl)-5-propyl-2-thioxo-
• 3-(1-phenylethyl)-5-propyl-2-sulfanylidene-1,3-thiazolidin-4-one
• 23538-11-6
• 3-(alpha-Methylbenzyl)-5-propylrhodanine
• Rhodanine, 3-(alpha-methylbenzyl)-5-propyl-
• DTXSID30946301

• Inchi： 1S/C14H17NOS2/c1-3-7-12-13(16)15(14(17)18-12)10(2)11-8-5-4-6-9-11/h4-6,8-10,12H,3,7H2,1-2H3
• InChI Key： RXOSSJBIFFUFCZ-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1CCC)=O)C(C)C1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 279.07531
• Monoisotopic Mass: 279.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 385.3°C at 760 mmHg
• Flash Point: 186.8°C
• Refractive Index: 1.631
• PSA: 20.31